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Compound of Interest

Compound Name: Carboxin

Cat. No.: B1668433 Get Quote

Essential Safety and Handling Guide for
Carboxin
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Carboxin. Adherence to these procedures is vital for ensuring

personal safety and environmental protection.

Understanding the Hazards
Carboxin is a systemic fungicide that presents several health and environmental risks. It is

classified as harmful if swallowed and may cause an allergic skin reaction.[1][2][3] Prolonged or

repeated exposure may cause damage to organs, specifically the kidneys.[1][3] Furthermore,

Carboxin is very toxic to aquatic life with long-lasting effects.
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Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.

Skin Sensitization Category 1: May cause an allergic skin reaction.

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2: May cause damage to organs

(kidneys) through prolonged or repeated

exposure.

Hazardous to the Aquatic Environment
Long-term Hazard, Category 1: Very toxic to

aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the primary defense against exposure. The

following equipment is mandatory when handling Carboxin.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, butyl, neoprene).

Prevents skin contact and

potential sensitization.

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

dust.

Skin and Body Protection

Impervious clothing, such as a

lab coat or chemical-resistant

coveralls. A chemical-resistant

apron is recommended when

mixing or loading.

Minimizes skin exposure to

spills or dust.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

exposure limits are exceeded,

if irritation is experienced, or if

working with dusts or aerosols

in poorly ventilated areas.

Prevents inhalation of harmful

dust or vapors.
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Note: Always follow the manufacturer's instructions for cleaning and maintaining PPE. If no

instructions are available for washables, use detergent and hot water, and wash them

separately from other laundry.

Operational Handling and Storage Protocols
Safe Handling Procedures:

Work Area: Always handle Carboxin in a well-ventilated area, preferably within a chemical

fume hood. Ensure a safety shower and eyewash station are readily accessible.

Avoid Contact: Prevent all contact with skin and eyes and avoid breathing in dust, fumes, or

vapors.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in the work area. Contaminated work clothing should not be allowed out of

the workplace.

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from direct sunlight and sources of ignition.

Recommended storage temperature for the powder form is -20°C.

Carboxin is chemically stable under recommended storage conditions but is incompatible

with strong acids, alkalis, and strong oxidizing/reducing agents.

Emergency and Disposal Plans
Spill Response Workflow:

A systematic approach is critical in managing a Carboxin spill to ensure safety and minimize

environmental contamination.
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Spill Detected

Evacuate Personnel
to Safe Area

Assess Immediate Danger

Ensure Adequate
Ventilation

Don Full PPE
(Gloves, Goggles, Respirator,

Protective Clothing)

Contain Spill
Prevent entry into drains

and water courses

Absorb with Inert Material
(e.g., diatomite, universal binders)

Collect Contaminated Material
into a sealed container

Decontaminate Surfaces
and Equipment

Dispose of Waste
(Follow Section 5 Guidelines)

Spill Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Carboxin|MSDS [dcchemicals.com]

3. bg.cpachem.com [bg.cpachem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Carboxin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668433#personal-protective-equipment-for-
handling-carboxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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